Cas no 2138403-45-7 (5-fluoro-2-(4-methanesulfonyl-1H-pyrazol-1-yl)-4-methoxyaniline)

• Product Name: 5-fluoro-2-(4-methanesulfonyl-1H-pyrazol-1-yl)-4-methoxyaniline
• CAS No: 2138403-45-7
• MF: C₁₁H₁₂FN₃O₃S
• MW: 285.294684410095
• CID: 5603080
• PubChem ID: 165481088
• Update Time: 2025-06-08

5-fluoro-2-(4-methanesulfonyl-1H-pyrazol-1-yl)-4-methoxyaniline Chemical and Physical Properties

Names and Identifiers

• 5-fluoro-2-(4-methanesulfonyl-1H-pyrazol-1-yl)-4-methoxyaniline
• 2138403-45-7
• EN300-1115521

• Inchi： 1S/C11H12FN3O3S/c1-18-11-4-10(9(13)3-8(11)12)15-6-7(5-14-15)19(2,16)17/h3-6H,13H2,1-2H3
• InChI Key： RGVFRQZLVGRJFC-UHFFFAOYSA-N
• SMILES： S(C)(C1C=NN(C=1)C1C=C(C(=CC=1N)F)OC)(=O)=O

Computed Properties

• Exact Mass: 285.05834059g/mol
• Monoisotopic Mass: 285.05834059g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 414
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 95.6Ų

Additional information on 5-fluoro-2-(4-methanesulfonyl-1H-pyrazol-1-yl)-4-methoxyaniline

5-Fluoro-2-(4-Methanesulfonyl-1H-pyrazol-1-yl)-4-methoxyaniline: A Comprehensive Overview

5-Fluoro-2-(4-methanesulfonyl-1H-pyrazol-1-yl)-4-methoxyaniline (CAS No. 2138403-45-7) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound, characterized by its unique structural features, has been the subject of numerous studies aimed at elucidating its biological activities and pharmacological properties.

The molecular structure of 5-fluoro-2-(4-methanesulfonyl-1H-pyrazol-1-yl)-4-methoxyaniline is composed of a fluoro-substituted aniline core, a methoxy group, and a methanesulfonyl-substituted pyrazole moiety. These functional groups contribute to the compound's overall reactivity and biological activity, making it a promising candidate for various pharmaceutical applications.

Recent research has focused on the potential of 5-fluoro-2-(4-methanesulfonyl-1H-pyrazol-1-yl)-4-methoxyaniline as an inhibitor of specific enzymes and receptors. One notable study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent inhibitory activity against cyclin-dependent kinases (CDKs), which are key regulators of the cell cycle and are often dysregulated in cancer cells. The selective inhibition of CDKs by 5-fluoro-2-(4-methanesulfonyl-1H-pyrazol-1-yl)-4-methoxyaniline suggests its potential as an anticancer agent.

In addition to its anticancer properties, 5-fluoro-2-(4-methanesulfonyl-1H-pyrazol-1-yl)-4-methoxyaniline has also shown promise in the treatment of inflammatory diseases. A study conducted by researchers at the University of California, Los Angeles (UCLA) found that this compound effectively reduces inflammation by inhibiting the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). These findings highlight the compound's potential as an anti-inflammatory agent, which could be beneficial in treating conditions such as rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic properties of 5-fluoro-2-(4-methanesulfonyl-1H-pyrazol-1-yl)-4-methoxyaniline have also been extensively studied. Research indicates that this compound exhibits favorable oral bioavailability and a long half-life, which are crucial factors for its potential use in therapeutic applications. Furthermore, preclinical studies have shown that 5-fluoro-2-(4-methanesulfonyl-1H-pyrazol-1-yl)-4-methoxyaniline is well-tolerated and does not exhibit significant toxicity at therapeutic doses.

The synthesis of 5-fluoro-2-(4-methanesulfonyl-1H-pyrazol-1-yl)-4-methoxyaniline involves a multi-step process that includes the formation of the aniline core, introduction of the fluoro and methoxy substituents, and subsequent coupling with the methanesulfonyl-substituted pyrazole moiety. Various synthetic routes have been reported in the literature, each with its own advantages and challenges. One commonly used method involves the reaction of 5-fluoro-o-anisidine with 4-chloromethylsulfonylpyrazole in the presence of a base such as potassium carbonate.

The potential applications of 5-fluoro-2-(4-methanesulfonyl-1H-pyrazol-1-yl)-4-methoxyaniline extend beyond its use as a standalone therapeutic agent. This compound can also serve as a valuable starting material for the synthesis of more complex molecules with enhanced biological activities. For example, researchers at Harvard University have utilized this compound as a building block to develop novel inhibitors of protein-protein interactions, which are implicated in various diseases including cancer and neurodegenerative disorders.

In conclusion, 5-fluoro-2-(4-methanesulfonyl-1H-pyrazol-1-y l)-4-methoxyaniline (CAS No. 2138403-45 -7) is a versatile compound with promising therapeutic potential. Its unique structural features and biological activities make it an attractive candidate for further research and development in the fields of oncology, inflammation, and protein-protein interaction inhibition. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic applications, this compound is poised to play a significant role in advancing medical treatments for various diseases.